1-(6-Bromopyridin-3-yl)propylamine
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-(6-Bromopyridin-3-yl)propylamine can be represented by the InChI code:1S/C8H10BrNO/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5,7,11H,2H2,1H3 . The molecular weight is 215.09 g/mol . Physical And Chemical Properties Analysis
1-(6-Bromopyridin-3-yl)propylamine is a colorless solution in its purest form. The molecular weight of the compound is 215.09 g/mol .Scientific Research Applications
Electrocatalytic Carboxylation
Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, leading to 6-aminonicotinic acid. This process highlights an innovative approach to incorporating CO2 into organic compounds, offering potential applications in sustainable chemistry and materials science Feng, Huang, Liu, & Wang, 2010.
Fluorescent Terpyridine Dimer and Trimer
Kamoya et al. (2012) synthesized propylamine-connected fluorescent terpyridine dimer and trimer that form duplex-type complexes with Cd(II). These complexes demonstrate unique photophysical properties, suggesting their potential in materials science, specifically in the development of luminescent materials Kamoya, Kojima, Tanaka, Tanaka, Mutai, & Araki, 2012.
N-arylation of Pyrazoles
Guillou et al. (2010) explored the N-arylation of 3-alkoxypyrazoles using bromopyridines, demonstrating a method for synthesizing pyrazol-1-yl pyridine isomers. This research contributes to the development of new chemical entities, expanding the toolbox for organic and medicinal chemistry Guillou, Bonhomme, Chahine, Nesme, & Janin, 2010.
Electrocatalytic and Electrogenerated Chemiluminescence Studies
Gobetto et al. (2006) studied ruthenium(II) complexes with pyridinyl benzo[d]-X-azole ligands for their electrochemical behavior and electrogenerated chemiluminescence (ECL). Such studies are crucial for developing ECL-based sensors and devices, indicating the importance of pyridinyl compounds in analytical chemistry Gobetto, Caputo, Garino, Ghiani, Nervi, Salassa, Rosenberg, Ross, Viscardi, Martra, Miletto, & Milanesio, 2006.
Safety and Hazards
properties
IUPAC Name |
1-(6-bromopyridin-3-yl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2/c1-2-7(10)6-3-4-8(9)11-5-6/h3-5,7H,2,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRLBPLCCTPSXGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CN=C(C=C1)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Bromopyridin-3-yl)propylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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